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Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for 5-Aminoindole (CAS:

5192-03-0), a chemical compound utilized in various research and development applications,

including the preparation of Smac mimetics, cytotoxic agents, and inhibitors of receptor tyrosine

kinases.[1] Adherence to stringent safety protocols is essential when working with this

compound due to its potential health hazards.

Hazard Identification and Classification
5-Aminoindole is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications for 5-
Aminoindole and its hydrochloride salt.

Table 1: GHS Hazard Classification for 5-Aminoindole
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3][4][5][6]

Acute Toxicity, Dermal Category 3 / Category 4

H311: Toxic in contact with

skin[1][4][5] / H312: Harmful in

contact with skin[2][6]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[7]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[1][3][4][5][7]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[2][6]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[3][7]

Hazardous to the aquatic

environment, acute hazard
Category 1

H400: Very toxic to aquatic

life[1][4][5]

Note: Classifications can vary slightly between suppliers and whether the compound is in its

base or hydrochloride salt form.

The signal word for 5-Aminoindole is typically "Warning" or "Danger".[1][2][5][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of 5-Aminoindole is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of 5-Aminoindole
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Property Value

Molecular Formula C₈H₈N₂[1][3][5]

Molecular Weight 132.16 g/mol [3][5]

Appearance Crystals or powder, white to gray to brown[1]

Melting Point 131-133 °C (decomposes)[1][5]

Storage Temperature
Room temperature, recommended <15°C in a

cool, dark place

Solubility Soluble in Methanol

InChI Key ZCBIFHNDZBSCEP-UHFFFAOYSA-N[1][5]

CAS Number 5192-03-0[1][3][5][7]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize exposure risk. The following

workflows outline the necessary precautions.

General Handling Workflow
All work with 5-Aminoindole should be performed in a designated area, preferably within a

chemical fume hood, to ensure adequate ventilation and containment.
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Diagram 1: General Handling Workflow for 5-Aminoindole
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Caption: Workflow for the safe laboratory handling of 5-Aminoindole.
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Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[2][7][8]

Avoid the formation of dust and aerosols.[7][9]

Use only in a well-ventilated area or under a chemical fume hood.[2][9]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2][8][9]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][7]

Conditions for Safe Storage:

Store in a cool, dry, well-ventilated place.[2][7][9]

Keep the container tightly closed when not in use.[2][7][8][9]

Store away from incompatible substances such as strong oxidizing agents.[9]

The compound is noted to be air and light sensitive, so protection from both is

recommended.[4][8]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Engineering Controls

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood.

Eyewash stations and safety showers must be

readily accessible.[2][9][10]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to

standards like OSHA 29 CFR 1910.133 or

European Standard EN166.[7][8][9][10]

Skin Protection

Wear impervious clothing and chemical-

resistant gloves (e.g., nitrile, neoprene). Gloves

must be inspected prior to use and removed

using the proper technique.[7][8][9][10]

Respiratory Protection

If ventilation is inadequate or dust is generated,

use a NIOSH-approved N95 (or better)

particulate respirator.[1][8][10]

First Aid Measures
In the event of exposure, immediate action is crucial. The following procedures should be

followed.
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Diagram 2: First Aid Response for 5-Aminoindole Exposure
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Immediately flush eyes with plenty of water for at least 15 minutes,
 lifting upper and lower eyelids.

Move person to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
Show Safety Data Sheet to Doctor
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Caption: Decision-making workflow for first aid after exposure.

General Advice: Immediately remove any clothing contaminated by the product. Consult a

physician and show them the Safety Data Sheet (SDS).[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Obtain medical aid immediately.[2][8][9]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing and shoes.[2][8][9] Wash clothing before reuse.[2][8]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[2][8][9] Obtain medical aid immediately.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give 2-4 cupfuls of milk or water.[2][8] Never give anything by mouth to an

unconscious person.[2] Obtain medical aid immediately.[2]
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Accidental Release and Firefighting Measures
Accidental Release
In case of a spill, a systematic approach is necessary to ensure safety and prevent

environmental contamination.
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Diagram 3: Accidental Spill Response Protocol

Immediate Response

Containment & Cleanup
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Spill Detected
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Place into a suitable, closed, labeled disposal container
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Dispose of waste according to local regulations
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Caption: Step-by-step procedure for managing an accidental spill.
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Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away. Ensure adequate ventilation and remove all sources of ignition.[2][7][9]

Avoid dust formation.[7][9]

Environmental Precautions: Prevent the product from entering drains, other waterways, or

soil.[2]

Methods for Cleaning Up: Carefully sweep up, vacuum, or absorb with inert material and

place it into a suitable, closed container for disposal.[2][7][9]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][11]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[2][9] Hazardous combustion products include carbon oxides

(CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[2][9]

Advice for Firefighters: As in any fire, wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[2][9]

Toxicological and Ecological Information
Toxicological Information: Acute toxicity data is limited, with most sources stating that the

toxicological properties have not been fully investigated.[8] It is known to be harmful if

swallowed, inhaled, or in contact with skin.[2] Eye and skin contact may cause irritation,

characterized by redness, watering, itching, or scaling.[2] It is also suspected of causing

cancer.[2]

Ecological Information: Data on ecotoxicity is largely unavailable.[2] However, some

classifications indicate it is very toxic to aquatic life.[4] It should not be released into the

environment, and spills should be prevented from entering drains or waterways.[2][9]

Disposal Considerations
All waste containing 5-Aminoindole must be treated as hazardous waste. Dispose of contents

and containers in accordance with local, regional, and national regulations.[2][10] Do not empty
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into drains.[9]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the specific Safety Data Sheet (SDS) provided by your supplier for the most detailed

and up-to-date information before handling 5-Aminoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

